Cas no 2044707-16-4 ((2-Bromo-4-fluorobenzyl)hydrazineDihydrochloride)

• Product Name: (2-Bromo-4-fluorobenzyl)hydrazineDihydrochloride
• CAS No: 2044707-16-4
• MF: C₇H₉BrClFN₂
• MW: 255.515163183212
• MDL: MFCD30489788
• CID: 4634998
• Update Time: 2025-08-01

(2-Bromo-4-fluorobenzyl)hydrazineDihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-4-fluorobenzyl)hydrazine Dihydrochloride
• (2-Bromo-4-fluorobenzyl)hydrazineDihydrochloride

• MDL： MFCD30489788
• Inchi： 1S/C7H8BrFN2.ClH/c8-7-3-6(9)2-1-5(7)4-11-10;/h1-3,11H,4,10H2;1H
• InChI Key： MWMOWSKOUNXVIB-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1Br)NN.Cl

Additional information on (2-Bromo-4-fluorobenzyl)hydrazineDihydrochloride

Introduction to (2-Bromo-4-Fluorobenzyl)Hydrazine Dihydrochloride

The compound (2-Bromo-4-Fluorobenzyl)Hydrazine Dihydrochloride with CAS No. 2044707-16-4 is a significant molecule in the field of organic chemistry, particularly in drug discovery and chemical synthesis. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and a hydrazine group attached to a benzyl ring. The presence of these functional groups makes it highly versatile and valuable for various applications in medicinal chemistry and materials science.

Recent advancements in chemical synthesis have enabled the efficient production of (2-Bromo-4-Fluorobenzyl)Hydrazine Dihydrochloride, allowing researchers to explore its potential in diverse fields. For instance, studies have shown that this compound exhibits promising activity in anti-cancer drug development due to its ability to inhibit specific enzymes involved in tumor growth. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors.

The structural features of (2-Bromo-4-Fluorobenzyl)Hydrazine Dihydrochloride play a crucial role in its reactivity and functionality. The bromine atom at the 2-position of the benzene ring contributes to the molecule's electrophilic nature, while the fluorine atom at the 4-position enhances its stability and bioavailability. The hydrazine group, on the other hand, is known for its ability to form hydrogen bonds, making it an ideal moiety for drug design.

Recent research has also highlighted the importance of (2-Bromo-4-Fluorobenzyl)Hydrazine Dihydrochloride in the development of novel therapeutic agents. For example, studies have demonstrated that this compound can act as a scaffold for constructing bioactive molecules with improved pharmacokinetic profiles. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, further underscores its utility in organic synthesis.

In conclusion, (2-Bromo-4-Fluorobenzyl)Hydrazine Dihydrochloride is a versatile and valuable compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.